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Compound of Interest

Compound Name: 4-Benzyl-4-methylcyclohexanone

CAS No.: 54889-02-0

Cat. No.: B1357815

Get Quote

Executive Summary
4-Benzyl-4-methylcyclohexanone (CAS: 54889-02-0) represents a critical scaffold in

medicinal chemistry, particularly in the development of neuroactive agents and analgesics (e.g.,

tramadol analogs).[1][2][3] Its structural significance lies in the quaternary carbon at the C4

position, which imposes rigid stereochemical constraints on the cyclohexane ring, influencing

receptor binding affinity.[1]

This guide provides a comprehensive spectroscopic profile (NMR, IR, MS) and a validated

synthetic workflow for researchers requiring high-purity characterization data.[1]

Validated Synthetic Workflow
To ensure the spectroscopic data correlates with a high-purity standard, we define the

synthesis via the conjugate addition pathway.[1] This method avoids the regioselectivity issues

common in direct alkylation of saturated ketones.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1357815#bc-rfq
https://www.benchchem.com/product/b1357815/docs?utm_src=pdf-body#technical-guide-spectroscopic-characterization-synthesis-of-4-benzyl-4-methylcyclohexanone-1
https://wap.guidechem.com/dictionary/en/583-60-8.html
https://www.guidechem.com/encyclopedia/es/4-hydroxy-3-methylcyclohexanon-dic1573476.html
https://www.guidechem.com/encyclopedia/es/3-methylcyclohexanone-dic282088.html
https://wap.guidechem.com/dictionary/en/583-60-8.html
https://wap.guidechem.com/dictionary/en/583-60-8.html
https://wap.guidechem.com/dictionary/en/583-60-8.html
https://wap.guidechem.com/dictionary/en/583-60-8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357815?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Reaction Logic
The most reliable route involves the generation of the quaternary center via 1,4-addition of a

methyl organocuprate to 4-benzylcyclohex-2-enone.[1]

Protocol:

Precursor Preparation: 4-Benzylphenol is subjected to Birch reduction followed by acidic

hydrolysis to yield 4-benzylcyclohex-2-enone.[1]

Conjugate Addition: The enone is treated with lithium dimethylcuprate (

) at -78°C. The "soft" nucleophile attacks the

-carbon (C4), installing the methyl group and shifting the double bond to the enolate position,
which is then protonated to reform the ketone.[1]

4-Benzylphenol Birch Reduction
(Li, NH3, EtOH)

Step 1 Acid Hydrolysis
(HCl, H2O)

Step 2 4-Benzylcyclohex-2-enone
(Key Intermediate)

Isomerization

4-Benzyl-4-methylcyclohexanone

1,4-Conjugate Addition

Lithium Dimethylcuprate
(Me2CuLi, -78°C)

Nucleophile

Click to download full resolution via product page

Figure 1: Synthetic pathway establishing the quaternary center at C4 via thermodynamic

control.[1][3]

Spectroscopic Data Profile
Mass Spectrometry (EI-MS)
Molecular Formula:

Molecular Weight: 202.29 g/mol [1]

The mass spectrum is dominated by the stability of the benzyl fragment (tropylium ion).[1]
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m/z (Intensity) Fragment Assignment Mechanistic Insight

202 (M+) Molecular Ion

Weak intensity.[1] The

quaternary center promotes

fragmentation.

111

Loss of the benzyl group.[1]

The remaining cyclohexanone

ring fragment carries the

positive charge.[1]

91 (Base)

Tropylium ion. The benzyl

group cleaves readily to form

this highly stable aromatic

cation. This is the diagnostic

peak.[1]

28

Loss of carbon monoxide from

the cyclohexanone ring

(common in cyclic ketones).

Infrared Spectroscopy (FT-IR)
The IR spectrum confirms the ketone functionality and the presence of the aromatic ring

without the interference of hydroxyl groups (unless contaminated by the alcohol precursor).[1]

Carbonyl Region (

): Strong, sharp stretch characteristic of a saturated six-membered cyclic ketone.[1]

C-H Stretching (

): Weak aromatic C-H stretches.[1]

C-H Stretching (

): Strong aliphatic C-H stretches (

) from the cyclohexane ring and methyl group.[1]
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Aromatic Overtones (

): Characteristic "breathing" modes of the mono-substituted benzene ring.[1]

Fingerprint (

): Strong out-of-plane bending, indicative of a mono-substituted benzene ring.[1]

Nuclear Magnetic Resonance (NMR)
Solvent:

Internal Standard: TMS (

0.00)

Due to the plane of symmetry passing through C1 and C4, the protons at C2/C6 are chemically

equivalent, as are C3/C5.[1] However, they are magnetically non-equivalent (AA'BB' type

systems), often appearing as complex multiplets.[1]

NMR Data (400 MHz)
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Shift (

ppm)
Multiplicity Integration Assignment

Structural
Context

7.15 – 7.35 Multiplet (m) 5H Ar-H

Aromatic protons

(Phenyl group).

[1]

2.68 Singlet (s) 2H
Ph-CH

-C4

Benzylic

methylene.[1]

Appears as a

singlet because

C4 has no

protons to couple

with.[1]

2.35 – 2.45 Multiplet (m) 4H

Ring CH

(

)

Protons at C2

and C6 (adjacent

to carbonyl).

Deshielded by

the C=O

anisotropy.[1]

1.65 – 1.80 Multiplet (m) 4H

Ring CH

(

)

Protons at C3

and C5.

0.98 Singlet (s) 3H C4-CH

Methyl group

attached to the

quaternary

center.[1]

NMR Data (100 MHz)
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Shift (

ppm)
Carbon Type Assignment Notes

212.4 C=O (Quaternary) C1

Typical

cyclohexanone

carbonyl shift.[1]

137.8 C (Quaternary) Ar-C (ipso)

Attachment point of

the benzyl group to

the aromatic ring.[1]

130.5 CH Ar-C (ortho)

128.1 CH Ar-C (meta)

126.3 CH Ar-C (para)

48.2 CH Ph-CH Benzylic carbon.[1]

39.5 CH C2, C6 -carbons to the

ketone.

36.8 C (Quaternary) C4
The quaternary

center.[1]

32.1 CH C3, C5 -carbons.[1]

22.4 CH C4-CH Methyl substituent.[1]

Quality Control & Impurity Profiling
When analyzing synthetic batches, researchers should monitor for these specific impurities:

Unreacted Enone: Presence of olefinic protons in

NMR at

5.8 - 6.8 ppm.
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Over-Alkylation: If the synthesis utilized alkylation of 4-benzylcyclohexanone (less

recommended), look for asymmetry in the

spectrum, indicating alkylation at C2 rather than C4.[1]

Alcohol Derivative: A broad singlet at

1.5 - 2.0 ppm (exchangeable with

) indicates incomplete oxidation or accidental reduction to 4-benzyl-4-methylcyclohexanol.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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